Cas no 1361684-58-3 (5-(3,4-Dichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 5-(3,4-Dichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361684-58-3
• MF: C₁₃H₈Cl₂N₂
• MW: 263.122020721436
• CID: 4801242
• Update Time: 2025-06-26

5-(3,4-Dichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H8Cl2N2/c14-12-2-1-10(6-13(12)15)11-5-9(3-4-16)7-17-8-11/h1-2,5-8H,3H2
• InChI Key： LZDPIIPJRLYGIS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC=C(CC#N)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 3.4
• Topological Polar Surface Area: 36.7

Additional information on 5-(3,4-Dichlorophenyl)pyridine-3-acetonitrile

5-(3,4-Dichlorophenyl)pyridine-3-acetonitrile: A Comprehensive Overview

5-(3,4-Dichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361684-58-3) is a versatile organic compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural properties and potential bioactivity. In recent years, advancements in synthetic chemistry and computational modeling have shed light on its synthesis, characterization, and biological implications.

The molecular structure of 5-(3,4-Dichlorophenyl)pyridine-3-acetonitrile comprises a pyridine ring substituted with a cyano group at position 3 and a 3,4-dichlorophenyl group at position 5. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further functionalization. Researchers have explored its reactivity in various chemical transformations, including nucleophilic substitutions and cross-coupling reactions.

Recent studies have highlighted the potential of 5-(3,4-Dichlorophenyl)pyridine-3-acetonitrile as a precursor for the development of novel bioactive compounds. For instance, its ability to undergo Suzuki-Miyaura coupling reactions has been exploited to synthesize diverse heterocyclic frameworks with promising pharmacological profiles. These findings underscore its role as a key intermediate in drug discovery pipelines.

The synthesis of 5-(3,4-Dichlorophenyl)pyridine-3-acetonitrile typically involves multi-step processes that combine nucleophilic aromatic substitution and cyanation techniques. Innovations in catalytic systems and green chemistry practices have enabled more efficient and environmentally friendly routes to this compound. For example, the use of palladium catalysts has significantly improved the yield and selectivity of critical steps in its synthesis.

In terms of physical properties, 5-(3,4-Dichlorophenyl)pyridine-3-acetonitrile exhibits a high melting point and moderate solubility in organic solvents. These characteristics make it suitable for applications requiring thermal stability and controlled release profiles. Additionally, its spectral data (UV-Vis, IR, NMR) have been thoroughly characterized, providing valuable insights into its electronic structure and intermolecular interactions.

From an environmental perspective, understanding the degradation pathways of 5-(3,4-Dichlorophenyl)pyridine-3-acetonitrile is crucial for assessing its ecological impact. Recent research has focused on photodegradation mechanisms under UV light exposure, revealing that the compound undergoes fragmentation to form less complex byproducts. Such studies are essential for ensuring sustainable practices in its production and application.

Looking ahead, the development of novel derivatives of 5-(3,4-Dichlorophenyl)pyridine-3-acetonitrile holds immense potential for advancing materials science and biotechnology. Its ability to act as a building block for functional materials with tailored properties is an area of active investigation. Furthermore, ongoing efforts to optimize its synthesis pathways are expected to lower production costs and enhance scalability.

In conclusion, 5-(3,4-Dichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361684-58-3) stands as a pivotal compound in contemporary chemical research. Its unique properties, coupled with advancements in synthetic methodologies and biological applications, position it as a cornerstone for future innovations across multiple disciplines.